5-Nitrobenzothiazole-2-thiol
Overview
Description
5-Nitrobenzothiazole-2-thiol is a chemical compound with the molecular formula C7H4N2O2S2 . It is a light yellow to yellow powder or crystals .
Molecular Structure Analysis
The molecular structure of 5-Nitrobenzothiazole-2-thiol can be represented by the InChI string:InChI=1S/C7H4N2O2S2/c10-9(11)4-1-2-6-5(3-4)8-7(12)13-6/h1-3H,(H,8,12) . The Canonical SMILES representation is C1=CC2=C(C=C1N+[O-])NC(=S)S2 . Physical And Chemical Properties Analysis
5-Nitrobenzothiazole-2-thiol has a molecular weight of 212.3 g/mol . It has a computed XLogP3 value of 2.2 , indicating its lipophilicity. It has one hydrogen bond donor and four hydrogen bond acceptors . The compound has a rotatable bond count of 0 . The exact mass and monoisotopic mass of the compound are 211.97141972 g/mol . The topological polar surface area is 115 Ų . The compound has a heavy atom count of 13 .Scientific Research Applications
Pharmaceutical Chemistry
5-Nitrobenzothiazole-2-thiol serves as a key scaffold in pharmaceutical chemistry due to its structural diversity and pharmacological properties. It’s actively involved in the synthesis of various biologically active molecules, particularly those with anti-bacterial, anti-fungal, and anti-inflammatory activities . Its derivatives are explored for their potential as therapeutic agents in treating a range of diseases.
Biochemistry
In biochemistry, this compound is utilized in the study of enzyme inhibitors. For instance, derivatives of 5-Nitrobenzothiazole-2-thiol have been synthesized and examined for their α-glucosidase inhibitor activity, which is significant in the management of diabetes .
Medicinal Chemistry
5-Nitrobenzothiazole-2-thiol derivatives are synthesized for their potential anti-tubercular properties. These compounds are compared with standard drugs to evaluate their efficacy against Mycobacterium tuberculosis, offering insights into new treatment options .
Industrial Applications
This compound finds its use in industrial applications, particularly in the synthesis of materials that require specific molecular structures. It’s used as a precursor in the production of various chemicals that find applications across different industries .
Environmental Applications
Research into the environmental applications of 5-Nitrobenzothiazole-2-thiol includes its role in water treatment and pollution control. Its derivatives can be part of the synthesis of compounds used in environmental remediation processes .
Analytical Chemistry
In analytical chemistry, 5-Nitrobenzothiazole-2-thiol is a component in the development of fluorescent probes for analyte detection. Its derivatives are used to create sensitive and selective sensors for various biological and chemical analyses .
Organic Synthesis
The compound is a building block in organic synthesis, contributing to the creation of a wide array of heterocyclic compounds. Its versatility in reactions makes it a valuable asset in the synthesis of complex organic molecules .
Catalysis
5-Nitrobenzothiazole-2-thiol derivatives are used in catalysis, particularly in the synthesis of 2-thiazolines, which are important in various catalytic processes. These processes are crucial in the development of new synthetic methodologies .
Safety and Hazards
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit anti-tubercular activity . Therefore, it is plausible that 5-Nitrobenzothiazole-2-thiol may also target the Mycobacterium tuberculosis bacterium.
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to changes that inhibit the growth and proliferation of the target organism .
Biochemical Pathways
Given the potential anti-tubercular activity of benzothiazole derivatives, it can be inferred that 5-nitrobenzothiazole-2-thiol may affect the biochemical pathways essential for the survival and replication of mycobacterium tuberculosis .
Result of Action
Given the potential anti-tubercular activity of benzothiazole derivatives, it can be inferred that 5-nitrobenzothiazole-2-thiol may inhibit the growth and proliferation of mycobacterium tuberculosis .
properties
IUPAC Name |
5-nitro-3H-1,3-benzothiazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2S2/c10-9(11)4-1-2-6-5(3-4)8-7(12)13-6/h1-3H,(H,8,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFZDOFMXGCPMCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])NC(=S)S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80407351 |
Source
|
| Record name | 5-nitrobenzothiazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80407351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
58759-63-0 |
Source
|
| Record name | 5-nitrobenzothiazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80407351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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